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Compound of Interest

Compound Name: Linalyl hexanoate

Cat. No.: B1223099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the available data and standardized protocols

for assessing the environmental fate and ecotoxicity of Linalyl hexanoate (CAS No. 7779-23-

9). Due to the limited availability of experimental data for Linalyl hexanoate, this document

incorporates predicted data from Quantitative Structure-Activity Relationship (QSAR) models

and read-across data from the structurally similar compound, linalyl acetate.

Physicochemical Properties
A summary of the key physicochemical properties of Linalyl hexanoate is presented in Table

1. These properties are crucial for predicting its environmental distribution and potential for

bioaccumulation.

Table 1: Physicochemical Properties of Linalyl Hexanoate
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Property Value Reference

Molecular Formula C₁₆H₂₈O₂ N/A

Molecular Weight 252.4 g/mol N/A

Appearance Oily liquid [1]

Specific Gravity 0.900 @ 25°C [N/A]

Water Solubility
0.08645 mg/L @ 25°C

(estimated)
[N/A]

Flash Point 80.56 °C [N/A]

Log Kₒw (Octanol-Water

Partition Coefficient)
5.4 (estimated) ECOSAR v2.2

Environmental Fate
The environmental fate of Linalyl hexanoate is primarily governed by biodegradation and

hydrolysis. Photolysis may also contribute to its degradation in aquatic environments.

Biodegradation
Linalyl hexanoate is expected to be readily biodegradable. The primary degradation pathway

is likely initiated by the enzymatic hydrolysis of the ester bond by microbial esterases, yielding

linalool and hexanoic acid.[2] Both of these degradation products are known to be readily

biodegradable.
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Caption: Predicted aerobic biodegradation pathway of Linalyl hexanoate.
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Hydrolysis
As an ester, Linalyl hexanoate is susceptible to abiotic hydrolysis, particularly at alkaline pH.

The rate of hydrolysis is dependent on pH and temperature.

Photolysis
Direct phototransformation in water is possible if the compound absorbs light in the

environmentally relevant UV spectrum (>290 nm).

Ecotoxicity
Due to the lack of experimental ecotoxicity data for Linalyl hexanoate, a QSAR-based

prediction was performed using the US EPA's ECOSAR™ v2.2. For comparative purposes,

available experimental data for the structurally similar compound, linalyl acetate, is also

provided.

Table 2: Predicted Aquatic Ecotoxicity of Linalyl Hexanoate (ECOSAR™ v2.2)

Organism Endpoint Predicted Value (mg/L)

Fish (Fathead Minnow) 96-h LC₅₀ 1.3

Aquatic Invertebrates (Daphnia

magna)
48-h EC₅₀ 1.8

Green Algae

(Pseudokirchneriella

subcapitata)

96-h EC₅₀ 0.8

Table 3: Experimental Aquatic Ecotoxicity of Linalyl Acetate (CAS No. 115-95-7) for Read-

Across
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Organism Endpoint
Experimental Value
(mg/L)

Reference

Fish (Cyprinus carpio) 96-h LC₅₀ 11 [3]

Aquatic Invertebrates

(Daphnia magna)
48-h EC₅₀ 15 [3]

Green Algae

(Scenedesmus

subspicatus)

72-h EᵣC₅₀ 16 [4]

Experimental Protocols
The following section outlines the recommended experimental protocols for determining the

environmental fate and ecotoxicity of Linalyl hexanoate, based on OECD guidelines.

Environmental Fate Assessment Ecotoxicity Assessment

Ready Biodegradability
(OECD 301F)

Hydrolysis as a function of pH
(OECD 111)

Direct Phototransformation
(OECD 316)

Algal Growth Inhibition Test
(OECD 201)

Daphnia sp. Acute Immobilisation Test
(OECD 202)

Fish Acute Toxicity Test
(OECD 203)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1223099#environmental-fate-and-ecotoxicity-of-
linalyl-hexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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